Cas no 2171148-35-7 (2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopropyl}acetic acid)

• Product Name: 2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopropyl}acetic acid
• CAS No: 2171148-35-7
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 5758444
• PubChem ID: 165568341
• Update Time: 2025-05-23

2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopropyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2171148-35-7
• 2-{1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]cyclopropyl}acetic acid
• EN300-1522656
• 2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopropyl}acetic acid

• Inchi： 1S/C25H28N2O5/c1-15(2)22(23(30)27-25(11-12-25)13-21(28)29)26-24(31)32-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20,22H,11-14H2,1-2H3,(H,26,31)(H,27,30)(H,28,29)/t22-/m1/s1
• InChI Key： RAQYBGLCHAFZDL-JOCHJYFZSA-N
• SMILES： OC(CC1(CC1)NC([C@@H](C(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopropyl}acetic acid

Comprehensive Analysis of 2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopropyl}acetic acid (CAS No. 2171148-35-7)

The compound 2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopropyl}acetic acid (CAS No. 2171148-35-7) is a highly specialized chemical entity with significant applications in peptide synthesis and pharmaceutical research. Its intricate molecular structure, featuring a fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and a cyclopropylacetic acid moiety, makes it a valuable intermediate in the development of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its role in solid-phase peptide synthesis (SPPS), a technique widely used in drug discovery and biotechnology.

In recent years, the demand for Fmoc-protected amino acid derivatives like 2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopropyl}acetic acid has surged, driven by advancements in peptide-based therapeutics. This compound is particularly relevant in the synthesis of cyclic peptides, which are gaining attention for their enhanced stability and target specificity compared to linear peptides. With the rise of personalized medicine and biologics, the importance of high-purity intermediates such as this one cannot be overstated.

The CAS No. 2171148-35-7 is often associated with searches for peptide coupling reagents and Fmoc deprotection protocols. Its unique structure, which includes a cyclopropyl ring, contributes to its utility in constructing constrained peptide scaffolds. These scaffolds are critical in designing GPCR-targeted drugs and enzyme inhibitors, areas of intense interest in modern pharmacology. Additionally, the compound's compatibility with green chemistry principles—such as reduced solvent use and higher yields—aligns with the growing emphasis on sustainable laboratory practices.

Another key aspect of 2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopropyl}acetic acid is its role in combinatorial chemistry. Libraries of cyclic peptides derived from this intermediate are screened for drug-like properties, including bioavailability and metabolic stability. This aligns with the pharmaceutical industry's focus on high-throughput screening (HTS) and fragment-based drug design. The compound's chiral center (2R configuration) further enhances its value, as enantiopure intermediates are essential for producing optically active pharmaceuticals.

From a technical standpoint, the synthesis and handling of CAS No. 2171148-35-7 require expertise in protective group chemistry and HPLC purification. Researchers often inquire about its solubility profile (e.g., in DMF or DCM) and storage conditions to ensure stability. The compound's MSDS (Material Safety Data Sheet) and analytical data (e.g., NMR, HRMS) are also frequently requested, underscoring the need for transparency and quality control in chemical supply chains.

In summary, 2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopropyl}acetic acid (CAS No. 2171148-35-7) is a cornerstone in peptide research, bridging the gap between organic chemistry and biopharmaceutical innovation. Its applications in drug development, bioconjugation, and material science make it a subject of ongoing exploration. As the scientific community continues to prioritize precision medicine and sustainable synthesis, this compound will undoubtedly remain a focal point of interdisciplinary research.